Cas no 27397-06-4 (1,8-Octanediamine, N,N,N',N'-tetramethyl-)

• Product Name: 1,8-Octanediamine, N,N,N',N'-tetramethyl-
• CAS No: 27397-06-4
• MF: C₁₂H₂₈N₂
• MW: 200.364123344421
• CID: 1430045
• PubChem ID: 45770
• Update Time: 2025-04-20

1,8-Octanediamine, N,N,N',N'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Octanediamine, N,N,N',N'-tetramethyl-
• N,N,N',N'-tetramethyloctane-1,8-diamine
• N1,N1,N8,N8-Tetramethyloctane-1,8-diamine
• 27397-06-4
• SCHEMBL235238
• DTXSID50275488
• [8-(DIMETHYLAMINO)OCTYL]DIMETHYLAMINE

• Inchi： 1S/C12H28N2/c1-13(2)11-9-7-5-6-8-10-12-14(3)4/h5-12H2,1-4H3
• InChI Key： LBKFCUZHPGXDSR-UHFFFAOYSA-N
• SMILES： N(C)(C)CCCCCCCCN(C)C

Computed Properties

• Exact Mass: 200.22544
• Monoisotopic Mass: 200.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 96.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48